3-p-Tolyl-cyclopent-2-en-1-ol
Description
3-<i>p</i>-Tolyl-cyclopent-2-en-1-ol is a cyclopentenol derivative featuring a hydroxyl group at position 1, an unsaturated cyclopentene ring, and a <i>p</i>-tolyl (4-methylphenyl) substituent at position 2. This compound’s structure combines aromatic and alicyclic motifs, making it a candidate for applications in pharmaceuticals, agrochemicals, and materials science. The electron-rich <i>p</i>-tolyl group may enhance lipophilicity and influence reactivity, while the cyclopentene ring introduces strain that could affect conformational stability and synthetic utility .
Properties
Molecular Formula |
C12H14O |
|---|---|
Molecular Weight |
174.24 g/mol |
IUPAC Name |
3-(4-methylphenyl)cyclopent-2-en-1-ol |
InChI |
InChI=1S/C12H14O/c1-9-2-4-10(5-3-9)11-6-7-12(13)8-11/h2-5,8,12-13H,6-7H2,1H3 |
InChI Key |
CUQZYFHEJFZJDC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(CC2)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Gaps
- Biological Activity : Compounds with aryl substituents (e.g., phenyl in ) often exhibit enhanced binding to aromatic protein pockets. The <i>p</i>-tolyl group’s methyl moiety could further optimize hydrophobic interactions in drug design .
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